Cas no 1866146-41-9 (1-[3-(benzyloxy)propyl]-3,5-dimethyl-1H-pyrazol-4-amine)
1-[3-(benzyloxy)propyl]-3,5-dimethyl-1H-pyrazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-[3-(benzyloxy)propyl]-3,5-dimethyl-1H-pyrazol-4-amine
- EN300-1105605
- 1866146-41-9
-
- Inchi: 1S/C15H21N3O/c1-12-15(16)13(2)18(17-12)9-6-10-19-11-14-7-4-3-5-8-14/h3-5,7-8H,6,9-11,16H2,1-2H3
- InChI Key: JWEGKJUFERQOOO-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)CCCN1C(C)=C(C(C)=N1)N
Computed Properties
- Exact Mass: 259.168462302g/mol
- Monoisotopic Mass: 259.168462302g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 53.1Ų
1-[3-(benzyloxy)propyl]-3,5-dimethyl-1H-pyrazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1105605-0.05g |
1-[3-(benzyloxy)propyl]-3,5-dimethyl-1H-pyrazol-4-amine |
1866146-41-9 | 95% | 0.05g |
$647.0 | 2023-10-27 | |
| Enamine | EN300-1105605-0.1g |
1-[3-(benzyloxy)propyl]-3,5-dimethyl-1H-pyrazol-4-amine |
1866146-41-9 | 95% | 0.1g |
$678.0 | 2023-10-27 | |
| Enamine | EN300-1105605-0.25g |
1-[3-(benzyloxy)propyl]-3,5-dimethyl-1H-pyrazol-4-amine |
1866146-41-9 | 95% | 0.25g |
$708.0 | 2023-10-27 | |
| Enamine | EN300-1105605-0.5g |
1-[3-(benzyloxy)propyl]-3,5-dimethyl-1H-pyrazol-4-amine |
1866146-41-9 | 95% | 0.5g |
$739.0 | 2023-10-27 | |
| Enamine | EN300-1105605-1.0g |
1-[3-(benzyloxy)propyl]-3,5-dimethyl-1H-pyrazol-4-amine |
1866146-41-9 | 1g |
$1214.0 | 2023-06-10 | ||
| Enamine | EN300-1105605-2.5g |
1-[3-(benzyloxy)propyl]-3,5-dimethyl-1H-pyrazol-4-amine |
1866146-41-9 | 95% | 2.5g |
$1509.0 | 2023-10-27 | |
| Enamine | EN300-1105605-5.0g |
1-[3-(benzyloxy)propyl]-3,5-dimethyl-1H-pyrazol-4-amine |
1866146-41-9 | 5g |
$3520.0 | 2023-06-10 | ||
| Enamine | EN300-1105605-10.0g |
1-[3-(benzyloxy)propyl]-3,5-dimethyl-1H-pyrazol-4-amine |
1866146-41-9 | 10g |
$5221.0 | 2023-06-10 | ||
| Enamine | EN300-1105605-1g |
1-[3-(benzyloxy)propyl]-3,5-dimethyl-1H-pyrazol-4-amine |
1866146-41-9 | 95% | 1g |
$770.0 | 2023-10-27 | |
| Enamine | EN300-1105605-5g |
1-[3-(benzyloxy)propyl]-3,5-dimethyl-1H-pyrazol-4-amine |
1866146-41-9 | 95% | 5g |
$2235.0 | 2023-10-27 |
1-[3-(benzyloxy)propyl]-3,5-dimethyl-1H-pyrazol-4-amine Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 1-[3-(benzyloxy)propyl]-3,5-dimethyl-1H-pyrazol-4-amine
Introduction to 1-[3-(benzyloxy)propyl]-3,5-dimethyl-1H-pyrazol-4-amine (CAS No. 1866146-41-9)
1-[3-(benzyloxy)propyl]-3,5-dimethyl-1H-pyrazol-4-amine, also known by its CAS number 1866146-41-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The unique structural features of 1-[3-(benzyloxy)propyl]-3,5-dimethyl-1H-pyrazol-4-amine make it a promising candidate for further investigation in various therapeutic areas.
The chemical structure of 1-[3-(benzyloxy)propyl]-3,5-dimethyl-1H-pyrazol-4-amine consists of a pyrazole ring substituted with a benzyl ether group and two methyl groups. The benzyl ether moiety is attached to a propyl chain, which is linked to the pyrazole ring at the 1-position. This specific arrangement of functional groups imparts unique chemical and biological properties to the compound. The presence of the benzyl ether group can enhance the lipophilicity and membrane permeability of the molecule, while the methyl groups contribute to its overall stability and solubility.
Recent studies have highlighted the potential therapeutic applications of 1-[3-(benzyloxy)propyl]-3,5-dimethyl-1H-pyrazol-4-amine. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human peripheral blood mononuclear cells (PBMCs). This suggests that 1-[3-(benzyloxy)propyl]-3,5-dimethyl-1H-pyrazol-4-amine could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.
In addition to its anti-inflammatory properties, 1-[3-(benzyloxy)propyl]-3,5-dimethyl-1H-pyrazol-4-amine has also been investigated for its analgesic effects. Animal models have demonstrated that this compound exhibits significant analgesic activity in both acute and chronic pain models. The mechanism underlying this effect is thought to involve the modulation of nociceptive pathways in the central nervous system. These findings suggest that 1-[3-(benzyloxy)propyl]-3,5-dimethyl-1H-pyrazol-4-amine could be developed into a new class of analgesics with improved efficacy and reduced side effects compared to existing drugs.
The anticonvulsant properties of 1-[3-(benzyloxy)propyl]-3,5-dimethyl-1H-pyrazol-4-amine have also been explored in preclinical studies. Research has shown that this compound can effectively reduce seizure activity in rodent models of epilepsy. The mechanism by which it exerts its anticonvulsant effects is not yet fully understood but may involve modulation of ion channels or neurotransmitter systems in the brain. These findings indicate that 1-[3-(benzyloxy)propyl)-3,5-dimethyl-1H-pyrazol-4-amine could be a potential lead compound for the development of new anticonvulsant medications.
Beyond its therapeutic applications, 1-[3-(benzyloxy)propyl)-3,5-dimethyl-1H-pyrazol-4-amine has also been studied for its potential use as a chemical probe in biological research. Its unique structure and functional groups make it an ideal candidate for labeling and imaging studies. For example, researchers have used derivatives of this compound to investigate protein-protein interactions and cellular signaling pathways. The ability to modify the benzyl ether group with various functional moieties allows for the creation of tailored probes with specific binding properties.
In conclusion, 1-[3-(benzyloxy)propyl)-3,5-dimethyl-1H-pyrazol-4-amine (CAS No. 1866146-41-9) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory, analgesic, and anticonvulsant properties make it a promising candidate for further development into therapeutic agents. Additionally, its use as a chemical probe highlights its value in basic biological research. As research in this area continues to advance, it is likely that new insights into the mechanisms and applications of this compound will emerge.
1866146-41-9 (1-[3-(benzyloxy)propyl]-3,5-dimethyl-1H-pyrazol-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)